Cas no 63474-37-3 (Sodium D,L-Malate)

• Product Name: Sodium D,L-Malate
• CAS No: 63474-37-3
• MF: C₄H₄Na₂O₅
• MW: 178.051103591919
• CID: 4780377
• Update Time: 2025-11-01

Sodium D,L-Malate Chemical and Physical Properties

Names and Identifiers

• Sodium malate
• Disodium malate
• DL-Malic acid disodium salt
• Disodium DL-malate
• disodium 2-hydroxybutanedioate
• SODIUM DL-MALATE
• Sodium DL-maleate
• Butanedioic acid, hydroxy-, disodium salt
• Sodium 2-hydroxysuccinate
• disodium;2-hydroxybutanedioate
• DSSTox_CID_26831
• DSSTox_RID_81943
• DSSTox_GSID_46831
• Malic acid, disodium salt
• Natriummalat [German]
• Natriummalat
• L-HYDROXYBUTANEDIOICACIDDISODIUMSALT
• L(-)M
• Sodium D,L-Malate

• Inchi： 1S/C4H6O5.2Na/c5-2(4(8)9)1-3(6)7;;/h2,5H,1H2,(H,6,7)(H,8,9);;/q;2*+1/p-2
• InChI Key： WPUMTJGUQUYPIV-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].OC(C(=O)[O-])CC(=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 118
• Topological Polar Surface Area: 101

Additional information on Sodium D,L-Malate

Sodium Malate: A Versatile Compound in Pharmaceutical and Industrial Applications

Sodium malate (CAS No. 63474-37-3) is a salt of malic acid, a naturally occurring compound found in various fruits, particularly apples. This compound has gained significant attention in both pharmaceutical and industrial sectors due to its unique properties and wide range of applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis, properties, and applications of sodium malate, highlighting its importance in modern research and development.

Chemical Structure and Synthesis

Sodium malate is a white crystalline powder that is highly soluble in water. Its chemical formula is C₄H₅NaO₅, and it has a molar mass of 156.04 g/mol. The compound can be synthesized through the neutralization of malic acid with sodium hydroxide (NaOH). The reaction is straightforward and can be represented as follows:

H₂C₄H₄O₅ + NaOH → NaHC₄H₄O₅ + H₂O

This process yields a stable and pure form of sodium malate, which is essential for its various applications.

Physical and Chemical Properties

Sodium malate exhibits several key physical and chemical properties that make it valuable in various industries. It has a melting point of approximately 280°C and is highly soluble in water, making it easy to handle and use in aqueous solutions. The compound is also stable under normal conditions, which enhances its shelf life and usability.

In terms of chemical properties, sodium malate is a weak base with a pKa value of around 3.4. This property allows it to buffer solutions effectively, maintaining pH stability over a wide range. Additionally, it has excellent chelating properties, making it useful in metal ion sequestration and complex formation.

Pharmaceutical Applications

Sodium malate has found numerous applications in the pharmaceutical industry due to its unique properties. One of its primary uses is as an excipient in drug formulations. It serves as a buffering agent, pH stabilizer, and solubilizer, enhancing the stability and bioavailability of active pharmaceutical ingredients (APIs). Recent studies have shown that sodium malate-based formulations can improve the dissolution rate of poorly soluble drugs, thereby increasing their therapeutic efficacy.

Beyond its role as an excipient, sodium malate has been explored for its potential therapeutic benefits. Research has indicated that it may have anti-inflammatory and antioxidant properties, which could be beneficial in treating various inflammatory conditions and oxidative stress-related disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that sodium malate-derived compounds exhibited significant anti-inflammatory activity in vitro.

Cosmetic Applications

In the cosmetic industry, sodium malate's moisturizing and skin-soothing properties make it a valuable ingredient in skincare products. It helps to hydrate the skin by attracting and retaining moisture, reducing dryness and flakiness. Additionally, its mild exfoliating properties can help remove dead skin cells, promoting a smoother and more radiant complexion.

A recent study published in the International Journal of Cosmetic Science highlighted the effectiveness of sodium malate-containing formulations in improving skin hydration levels and reducing transepidermal water loss (TEWL). These findings underscore the compound's potential as a key ingredient in moisturizers and other skincare products.

Food Industry Applications

The food industry also benefits from the use of sodium malate\right>. As a natural flavor enhancer, it can improve the taste profile of various food products without adding artificial additives. Its ability to buffer pH levels makes it useful in maintaining the stability of acidic foods such as fruit juices and jams.

Beyond flavor enhancement, recent research has explored the potential health benefits of consuming foods rich in malic acid derivatives like sodium malate\right>. Studies have suggested that these compounds may have prebiotic effects, promoting the growth of beneficial gut bacteria. This could have implications for digestive health and overall well-being.

Sustainability and Environmental Impact\right>

The production and use of \textbf{sodium malate} are increasingly being evaluated from an environmental perspective. As a naturally derived compound, \textbf{sodium malate} is considered more sustainable compared to synthetic alternatives. Its biodegradability ensures minimal environmental impact when used in industrial processes or consumer products.\right>\right>\right>\right>\right>\right>\right>\right>\right>\right>\right>\right>\right>\right>\right>\right>